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Compound of Interest

Compound Name: cis-Isolimonenol

Cat. No.: B121254

For Researchers, Scientists, and Product Development Professionals

Introduction

cis-Isolimonenol, a monocyclic terpene alcohol with the molecular formula C10H160, presents
a compelling profile for use in fragrance formulations. Predominantly found in the essential oils
of various citrus fruits, it is characterized by a strong, fresh, citrus-like aroma. Its relatively low
vapor pressure suggests potential for longevity in fragrance compositions. This document
provides a detailed overview of the known properties of cis-lsolimonenol and outlines
protocols for its evaluation and incorporation into fragrance formulations.

Disclaimer: The information provided herein is for research and development purposes. While
cis-Isolimonenol is generally recognized as safe (GRAS) for its intended use in flavor and
fragrance applications, it is imperative for formulators to conduct their own comprehensive
safety and stability assessments to ensure compliance with all relevant regulatory guidelines
for their specific application and region.

Physicochemical and Olfactory Properties

A summary of the key physical, chemical, and sensory properties of cis-Isolimonenol is
presented in Table 1. This data is essential for predicting its behavior in formulations and for
initial fragrance design.

Table 1: Physicochemical and Olfactory Data for cis-lsolimonenol
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Property Value/Description Source

(1S,4R)-4-isopropenyl-1-

methyl-2-cyclohexen-1-ol

Chemical Name

CAS Number 22972-51-6

Molecular Formula C10H160

Molecular Weight 152.24 g/mol

Appearance Colorless, viscous liquid at

room temperature.

Strong citrus-like aroma; also
Odor Profile described as terpenic, slightly

minty, or camphor-like.

Approximately 216.8°C at 760

Boiling Point
mmHg.
Not well-defined; solidifies at
Melting Point low temperatures (reported
between -74°C to -87°C).
Poorly soluble in water; highly
N soluble in organic solvents
Solubility

such as ethanol and diethyl

ether.

Relatively low compared to

other terpenes, suggesting
Vapor Pressure B _

lower volatility and potential for

longevity.

Application in Fragrance Formulations

cis-Isolimonenol's distinct citrus aroma makes it a valuable component for imparting a natural
and fresh scent in a variety of products, including cosmetics, personal care items like lotions
and perfumes, and cleaning products. Its low volatility can contribute to the middle and base
notes of a fragrance, providing a lasting citrus character.
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Recommended Usage Levels

Specific regulatory or recommended usage levels for cis-Isolimonenol as a standalone
fragrance ingredient are not readily available in public domain literature. Formulators should
adhere to internal safety assessments and the guidelines of regulatory bodies such as the
International Fragrance Association (IFRA) and the Research Institute for Fragrance Materials

(RIFM) for novel ingredients.

Synergies and Blending

The citrus and slightly minty character of cis-Isolimonenol suggests it will blend well with a
variety of other fragrance notes. A logical relationship of its scent profile is depicted in the

diagram below.
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Floral Notes
(e.g., Geraniol, Rose Oxide)

Herbal/Green Notes
(e.g., Linalool)

Adds a Zesty Facs

Provides a Natural Lift

cis-Isolimonenol
(Citrus, Terpenic, Minty)

Enhances Freshness

Woody Notes
(e.g., Cedarwood, Sandalwood)

Citrus Notes
(e.g., Limonene, Citral)

Fruity Notes
(e.g., Aldehydes)
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Phase 1: Ingredient Evaluation

Physicochemical & Olfactory Profiling

Solubility & Purity Analysis

Phase 2: Formulation & Performance

Test Formulations in Various Bases

Substantivity & Diffusion Testing

Performance Evaluation by Sensory Panel

Phase 3: Stability & Safety

Accelerated Stability Testing
(Heat, Light, Freeze-Thaw)

l

Safety & Toxicological Assessment

;

Regulatory Compliance Check (IFRA/RIFM)

Phase 4: Final Product

Final Formulation Optimization

Scale-Up & Manufacturing
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 To cite this document: BenchChem. [Application of cis-Isolimonenol in Fragrance
Formulations: Technical Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b121254#application-of-cis-isolimonenol-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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